Cas no 2025285-01-0 (6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-thiepane)

• Product name: 6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-thiepane
• CAS No: 2025285-01-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6045701
• PubChem ID: 165863181

6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-thiepane Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-thiepane
• 6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,4'-thiepane]
• 2025285-01-0
• EN300-1076495

• Inchi： 1S/C12H17NOS/c1-4-12(5-9-15-8-1)10-3-7-14-11(10)2-6-13-12/h3,7,13H,1-2,4-6,8-9H2
• InChI Key： UZUMPNAZBVAENB-UHFFFAOYSA-N
• SMILES： S1CCCC2(C3C=COC=3CCN2)CC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.5Ų

Additional information on 6,7-dihydro-5H-spirofuro3,2-cpyridine-4,4'-thiepane

Introduction to 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane (CAS No. 2025285-01-0)

6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane (CAS No. 2025285-01-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a furo[3,2-c]pyridine moiety with a thiepane ring. The intricate architecture of this molecule offers a promising scaffold for the development of new therapeutic agents.

The spirocyclic nature of 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane provides several advantages in drug design. Spirocyclic compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their acyclic counterparts. These features make them attractive candidates for the development of drugs with improved bioavailability and reduced toxicity.

Recent studies have highlighted the potential of 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane has also demonstrated promising antitumor activity. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific enzymes and signaling pathways that are aberrantly activated in cancer cells.

The synthesis of 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane has been optimized to achieve high yields and purity. Various synthetic routes have been explored, including transition-metal-catalyzed reactions and multicomponent assembly strategies. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups that can be further modified to fine-tune the biological activity of the compound.

Pharmacological studies have revealed that 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane exhibits favorable pharmacokinetic properties. It shows good oral bioavailability and a long half-life in vivo, which are crucial factors for its potential as an orally administered therapeutic agent. Additionally, the compound has been found to have low toxicity in preclinical models, further supporting its safety profile.

The potential applications of 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane extend beyond neurodegenerative diseases and cancer. Recent research has explored its use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways makes it a promising candidate for these indications.

In conclusion, 6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,4'-thiepane (CAS No. 2025285-01-0) is a versatile and promising compound with a wide range of potential therapeutic applications. Its unique spirocyclic structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.